Cas no 462069-23-4 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methoxybenzamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methoxybenzamide
• CAS No: 462069-23-4
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 5971668
• PubChem ID: 2929629
• Update Time: 2025-06-13

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methoxybenzamide
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-methoxybenzamide
• Benzamide, 2-methoxy-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• N-(1,1-dioxothiolan-3-yl)-2-methoxybenzamide
• IFLab1_005032
• SR-01000497373
• EU-0012201
• HMS1426E16
• SR-01000497373-1
• Oprea1_620228
• Cambridge id 7183971
• 462069-23-4
• AKOS000571166
• Oprea1_651869
• F1192-0018
• AKOS016289771

• Inchi： 1S/C12H15NO4S/c1-17-11-5-3-2-4-10(11)12(14)13-9-6-7-18(15,16)8-9/h2-5,9H,6-8H2,1H3,(H,13,14)
• InChI Key： NMCQKQUWCARVDB-UHFFFAOYSA-N
• SMILES： C(NC1CCS(=O)(=O)C1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 269.07217913g/mol
• Monoisotopic Mass: 269.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 545.6±45.0 °C(Predicted)
• pka: 13.26±0.20(Predicted)

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methoxybenzamide

Introduction to N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methoxybenzamide (CAS No. 462069-23-4)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methoxybenzamide, identified by its CAS number 462069-23-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a benzamide moiety linked to a heterocyclic thiolan ring system. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The benzamide functional group in N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methoxybenzamide is known for its role in various bioactive molecules, often contributing to the pharmacological properties of drugs through hydrogen bonding interactions and modulation of biological targets. The presence of the methoxy group at the 2-position of the benzene ring further enhances its potential as a pharmacophore, influencing both solubility and metabolic stability. Additionally, the thiolan ring system introduces unique electronic and steric properties, which can be exploited to modulate receptor binding affinities and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methoxybenzamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of novel therapeutic agents. The dioxo and thiolan moieties are particularly interesting from a structural perspective, as they provide multiple sites for interaction with biological macromolecules.

In vitro studies have begun to unravel the mechanistic aspects of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methoxybenzamide, revealing its potential as an antioxidant and anti-inflammatory agent. The thiolan ring is known to possess radical-scavenging capabilities, which could be beneficial in conditions characterized by oxidative stress. Furthermore, the benzamide moiety may interact with protease enzymes, offering a basis for developing inhibitors against diseases such as cancer and neurodegeneration.

The synthesis of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methoxybenzamide presents unique challenges due to the complexity of its heterocyclic system. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the desired framework efficiently. These advancements not only facilitate access to N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methoxybenzamide but also pave the way for generating analogs with tailored properties.

As interest in natural product-inspired scaffolds grows, compounds like N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methoxybenzamide are being revisited for their potential pharmacological significance. The thiolan ring is a structural motif found in several bioactive natural products, suggesting that derivatives of this compound may exhibit similar biological activities. By leveraging computational screening and high-throughput experimentation, researchers aim to identify novel derivatives with enhanced efficacy and reduced toxicity.

The future prospects of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methoxybenzamide in drug development are promising. Ongoing research focuses on optimizing its chemical structure to improve pharmacokinetic profiles and target specificity. Additionally, exploring its potential in combination therapies could lead to more effective treatment strategies for complex diseases. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate these findings into clinical applications.

In conclusion,N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methoxybenzamide (CAS No. 462069-23-4) represents a fascinating molecule with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research progresses, this compound is likely to play a crucial role in the development of new therapeutic agents that address unmet medical needs.